Cas no 1388070-92-5 (O-{2-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine)

• Product Name: O-{2-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine
• CAS No: 1388070-92-5
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 6239514
• PubChem ID: 117324260
• Update Time: 2025-06-09

O-{2-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine
• Hydroxylamine, O-[[2-chloro-5-(trifluoromethyl)phenyl]methyl]-
• o-{[2-chloro-5-(trifluoromethyl)phenyl]methyl}hydroxylamine
• 1388070-92-5
• DTXSID501178045
• EN300-1932748

• Inchi： 1S/C8H7ClF3NO/c9-7-2-1-6(8(10,11)12)3-5(7)4-14-13/h1-3H,4,13H2
• InChI Key： RBTZUQSZBTZPSN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1CON

Computed Properties

• Exact Mass: 225.0168260g/mol
• Monoisotopic Mass: 225.0168260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{2-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine

Introduction to O-{2-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS No. 1388070-92-5)

O-{2-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 1388070-92-5, has garnered attention due to its unique structural properties and potential utility in the development of novel therapeutic agents.

The molecular structure of this compound features a phenyl ring substituted with both a chloro group at the 2-position and a trifluoromethyl group at the 5-position, combined with a hydroxylamine moiety. This specific arrangement imparts distinct electronic and steric characteristics, making it a valuable intermediate in synthetic chemistry. The presence of the trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been growing interest in the development of compounds with fluorine substituents due to their ability to modulate pharmacokinetic properties. The trifluoromethyl group, in particular, has been extensively studied for its role in improving drug efficacy and duration of action. O-{2-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine exemplifies this trend, as it combines the benefits of both halogenated aromatic systems and hydroxylamine functionalities.

The compound's hydroxylamine moiety suggests potential applications in redox chemistry and bioconjugation processes. Hydroxylamines are known for their reactivity in forming Schiff bases and other functional derivatives, which are widely used in medicinal chemistry. The combination of these features makes O-{2-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine a versatile building block for synthesizing more complex molecules.

Recent research has highlighted the compound's potential in the synthesis of kinase inhibitors, which are crucial targets in oncology and inflammatory disease treatment. The electron-withdrawing nature of the chloro and trifluoromethyl groups can enhance binding interactions with biological targets, while the hydroxylamine group provides a site for further functionalization. This has led to several studies exploring its utility in generating novel small-molecule drugs.

The synthesis of O-{2-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine involves multi-step organic reactions, typically starting from commercially available precursors such as 2-chloro-5-(trifluoromethyl)benzaldehyde. The introduction of the hydroxylamine group is often achieved through nucleophilic addition or reduction reactions, depending on the synthetic strategy employed. Advanced techniques like palladium-catalyzed cross-coupling reactions have also been utilized to optimize yield and purity.

In terms of applications, this compound has shown promise in preclinical studies as a precursor for bioactive molecules. Its structural features make it suitable for designing ligands that interact with enzymes and receptors involved in disease pathways. For instance, modifications to the hydroxylamine group can lead to derivatives with enhanced solubility or selectivity, improving their pharmacological profile.

The impact of fluorine substitution on drug development cannot be overstated. Compounds containing trifluoromethyl groups often exhibit improved pharmacokinetic properties, including increased lipophilicity and resistance to metabolic degradation. This has made them highly sought after in medicinal chemistry. O-{2-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine leverages these advantages, positioning it as a key intermediate in the synthesis of next-generation therapeutics.

The compound's reactivity also makes it useful in material science applications beyond pharmaceuticals. For example, it can be employed in the synthesis of advanced polymers or coatings where specific functional groups are required to impart desired properties. The ability to modify its structure further allows for tailoring its applications across different domains.

Ongoing research continues to explore new derivatives and applications of O-{2-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine. Innovations in synthetic methodologies are enabling more efficient production processes, while computational studies are helping to predict its behavior in biological systems. These advancements are crucial for translating laboratory findings into viable clinical candidates.

In conclusion, O-{2-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS No. 1388070-92-5) is a multifaceted compound with significant potential across pharmaceuticals and materials science. Its unique structural features, particularly the combination of halogenated aromatic rings and hydroxylamine functionality, make it a valuable tool for synthetic chemists and drug developers alike. As research progresses, its role in creating innovative therapeutic agents is likely to expand further.